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Compound of Interest |

5-(N-tert-
Compound Name: Butoxycarbonylamino)salicylic
Acid

Cat. No.: B017173

Essential Safety and Handling Guide for 5-(N-tert-
Butoxycarbonylamino)salicylic Acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-(N-tert-Butoxycarbonylamino)salicylic Acid
(CAS No. 135321-95-8). The following procedures are based on best practices for handling
similar chemical compounds and should be supplemented by a thorough internal risk
assessment.

Chemical Properties and Hazards

While a specific Safety Data Sheet (SDS) for 5-(N-tert-Butoxycarbonylamino)salicylic Acid
is not readily available, data from related compounds like salicylic acid and 5-aminosalicylic
acid can inform safe handling procedures. It is a pinky-grey solid with a molecular formula of
C12H15NO5 and a melting point of 279-280°C.[1][2][3] It is slightly soluble in dioxane, DMSO,
and methanol.[1][2][3]

Potential Hazards (Inferred from Related Compounds):
o Harmful if swallowed.[4]

o Causes skin irritation.[4][5]
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o Causes serious eye irritation.[4][5]
e May cause respiratory irritation.[4]

o May cause an allergic skin reaction.[4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table
summarizes the recommended PPE for handling 5-(N-tert-Butoxycarbonylamino)salicylic
Acid.

Personal Protective o
Body Part ) Specifications
Equipment

Safety glasses with side )
) Must comply with EN 166 (EU)
shields or goggles. A face

Eyes/Face ) or OSHA 29 CFR 1910.133
shield may be necessary for
(US) standards.[6]

splash hazards.

Nitrile or neoprene gloves are
recommended. Dispose of

Hands Chemical-resistant gloves. )
contaminated gloves after use.

[6]

A NIOSH-approved respirator

) o ) ) is necessary if ventilation is
) Air-purifying respirator with a , _
Respiratory ] i inadequate or when handling
particulate filter. .
large quantities that may

generate dust.[6][7]

Provides a barrier against
Body Laboratory coat. ) )
accidental skin contact.[6]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized operational plan minimizes risks. The following guide outlines the
safe handling of 5-(N-tert-Butoxycarbonylamino)salicylic Acid from receipt to disposal.
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» Receiving and Storage:
o Upon receipt, inspect the container for any damage.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents, strong bases, and iron compounds.[8]

o Keep the container tightly closed. Short-term storage at room temperature is acceptable,
but long-term storage is recommended at -20°C.[2][3]

e Handling and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

[e]

[e]

Don the appropriate PPE as outlined in the table above.

o

Avoid the formation of dust and aerosols.[6]

[¢]

When weighing the solid, use a balance with a draft shield.

[¢]

If preparing a solution, slowly add the compound to the solvent to avoid splashing.
e Emergency Plan: Handling Spills:

o Evacuation and Notification: Evacuate non-essential personnel from the immediate spill
area and notify the laboratory supervisor or safety officer.[6]

o Containment and Cleanup: For solid spills, gently sweep or vacuum the material, avoiding
dust generation.[6] Place the collected material into a suitable, labeled container for
disposal.[6] Clean the spill area with a damp cloth, and place all contaminated cleaning

materials into the waste container.[6]

Disposal Plan

Proper disposal of 5-(N-tert-Butoxycarbonylamino)salicylic Acid and contaminated
materials is essential to prevent environmental contamination and ensure regulatory
compliance.
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o Waste Chemical: Dispose of as hazardous waste. Follow all local, state, and federal
regulations.

o Contaminated PPE: Contaminated gloves and other disposable PPE should be placed in a
designated hazardous waste container.[6] Follow institutional guidelines for the disposal of
contaminated lab coats.[6]

o Empty Containers: Retain product residue and dispose of empty containers in the same
manner as the chemical waste.

Visual Safety Workflows

The following diagrams illustrate the key safety and handling procedures for 5-(N-tert-
Butoxycarbonylamino)salicylic Acid.

Preparation
nsure safety first

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 5-(N-tert-Butoxycarbonylamino)salicylic
Acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_5_Acetylsalicylic_Acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_5_Acetylsalicylic_Acid.pdf
https://www.benchchem.com/product/b017173?utm_src=pdf-body
https://www.benchchem.com/product/b017173?utm_src=pdf-body
https://www.benchchem.com/product/b017173?utm_src=pdf-body-img
https://www.benchchem.com/product/b017173?utm_src=pdf-body
https://www.benchchem.com/product/b017173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Potential Hazards

/ Required &PE
(Gloves & Lab Coat) (Goggles/Face Shiech
|

Safety l\deasures

Work in Fume Hood Do Not Ingest

Avoid Contact

Click to download full resolution via product page

Caption: The relationship between hazards, required PPE, and safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-(N-tert-
Butoxycarbonylamino)salicylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017173#personal-protective-equipment-for-handling-
5-n-tert-butoxycarbonylamino-salicylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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